2-methoxy-4,5-dimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H23N3O3S2/c1-13-9-17(25-4)19(10-14(13)2)27(23,24)21-8-7-16-5-6-18(26-16)15-11-20-22(3)12-15/h5-6,9-12,21H,7-8H2,1-4H3
• InChI Key: WXVJIRFAHOPSEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCCC2=CC=C(S2)C3=CN(N=C3)C)OC
• Molecular Formula: C19H23N3O3S2
• Molecular Weight: 405.5 g/mol

Description

2-methoxy-4,5-dimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C19H23N3O3S2 and its molecular weight is 405.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-methoxy-4,5-dimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide is 405.11808395 g/mol and the complexity rating of the compound is 583. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-methoxy-4,5-dimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-4,5-dimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-methoxy-4,5-dimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide:

Antimicrobial Activity

This compound has shown potential as an antimicrobial agent. Its structure allows it to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. .

Anticancer Properties

Studies have explored the compound’s ability to inhibit the growth of cancer cells. It has been found to induce apoptosis (programmed cell death) in various cancer cell lines, including breast and lung cancer. .

Anti-inflammatory Effects

The compound exhibits significant anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce the activity of enzymes like cyclooxygenase (COX), which are involved in the inflammatory process. .

Antioxidant Activity

Research has shown that this compound can act as an antioxidant, scavenging free radicals and protecting cells from oxidative stress. .

Antiviral Applications

The compound has been investigated for its antiviral properties, particularly against viruses like HIV and influenza. It can inhibit viral replication by interfering with viral enzymes or by blocking the entry of viruses into host cells. .

Neuroprotective Effects

Studies suggest that the compound may have neuroprotective effects, potentially benefiting conditions like Alzheimer’s and Parkinson’s diseases. .

Antidiabetic Potential

The compound has shown promise in managing diabetes by enhancing insulin sensitivity and reducing blood glucose levels. .

Cardioprotective Properties

Research indicates that this compound can protect the heart from ischemic damage. Its antioxidant and anti-inflammatory properties help reduce the extent of damage during heart attacks and improve overall cardiac function. .